Cas no 255393-53-4 (1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro-)

1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro- structure
255393-53-4 structure
Product Name:1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro-
CAS No:255393-53-4
MF:C14H20N2O2
MW:248.320803642273
MDL:MFCD03783538
CID:246793
PubChem ID:226402
Update Time:2025-09-20

1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro-
    • 1,1,3,3,6-pentamethyl-7-nitro-2H-inden-5-amine
    • 1,1,3,3,6-PENTAMETHYL-7-NITRO-5-INDANAMINE
    • 1,1,3,3,6-pentamethyl-7-nitroindane-5-ylamine
    • 5-Amino-7-nitro-1,1,3,3,6-pentamethylindane
    • AS-9061
    • 1, 1, 3, 3, 6-pentamethyl-7-nitro-2H-inden-5-amine
    • DTXSID30280439
    • NSC-16807
    • FT-0605995
    • 255393-53-4
    • MFCD03783538
    • CS-0323855
    • AKOS027378499
    • isobornylthiocyanoacetate
    • NSC16807
    • 1,1,3,3,6-pentamethyl-7-nitro-2,3-dihydro-1H-inden-5-amine
    • MDL： MFCD03783538
    • Inchi： 1S/C14H20N2O2/c1-8-10(15)6-9-11(12(8)16(17)18)14(4,5)7-13(9,2)3/h6H,7,15H2,1-5H3
    • InChI Key： GNEPLYVYORHREW-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=C(C)C(=CC2=C1C(C)(C)CC2(C)C)N)=O

Computed Properties

  • Exact Mass: 248.15200
  • Monoisotopic Mass: 248.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.099
  • Melting Point: 171℃
  • Boiling Point: 368.9°Cat760mmHg
  • Flash Point: 176.9°C
  • Refractive Index: 1.557
  • PSA: 71.84000
  • LogP: 4.54870

1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro- Security Information

  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro- Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1H-Inden-5-amine,2,3-dihydro-1,1,3,3,6-pentamethyl-7-nitro- Pricemore >>

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Apollo Scientific
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Apollo Scientific
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abcr
AB254373-1 g
5-Amino-7-nitro-1,1,3,3,6-pentamethylindane, 95%; .
 255393-53-4 95%
1g
 €92.90 2023-04-27
abcr
AB254373-5 g
5-Amino-7-nitro-1,1,3,3,6-pentamethylindane, 95%; .
 255393-53-4 95%
5g
 €257.60 2023-04-27
abcr
AB254373-10 g
5-Amino-7-nitro-1,1,3,3,6-pentamethylindane, 95%; .
 255393-53-4 95%
10g
 €358.30 2023-04-27
Chemenu
CM271202-5g
1,1,3,3,6-Pentamethyl-7-nitro-2,3-dihydro-1H-inden-5-amine
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Chemenu
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